Cas no 22868-34-4 (2-(4-nitrophenyl)-1,3-benzothiazole)

• Product Name: 2-(4-nitrophenyl)-1,3-benzothiazole
• CAS No: 22868-34-4
• MF: C₁₃H₈N₂O₂S
• MW: 256.279821395874
• CID: 251318
• PubChem ID: 827500
• Update Time: 2025-05-26

2-(4-nitrophenyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-1,3-benzothiazole
• 2-(4-NITRO-PHENYL)-BENZOTHIAZOLE
• (4-nitrophenyl)-benzothiazole
• 2-(3,4-DICHLOROPHENYL)-1,1,1,3,3,3-HEXAFLUORO-PROPAN-2-OL
• 2-(4-Nitrophenyl)Benzo[D]Thiazole
• 22868-34-4
• AC5670
• NSC817070
• 2-(4-nitrophenyl)-1, 3-benzothiazole
• 10.14272/KEJBDGQLLLLBGE-UHFFFAOYSA-N.1
• doi:10.14272/KEJBDGQLLLLBGE-UHFFFAOYSA-N.1
• MB01103
• BDBM50479682
• 2-(4'-nitrophenyl)-benzothiazole
• VU0549471-1
• SY046132
• NSC-817070
• BENZOTHIAZOLE, 2-(4-NITROPHENYL)-
• 2-(4-nitrophenyl)benzothiazole
• NCGC00165336-01
• SCHEMBL1992041
• F9995-1823
• CHEMBL477841
• DTXSID90356629
• AKOS000642906
• MFCD00267710
• STK038333
• HS-4559

• MDL： MFCD00267710
• Inchi： 1S/C13H8N2O2S/c16-15(17)10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)18-13/h1-8H
• InChI Key： KEJBDGQLLLLBGE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.03100
• Monoisotopic Mass: 256.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.95000
• LogP: 4.39470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-nitrophenyl)-1,3-benzothiazole

Introduction to 2-(4-nitrophenyl)-1,3-benzothiazole (CAS No. 22868-34-4)

2-(4-nitrophenyl)-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 22868-34-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole class, a scaffold that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a nitro group at the para position of the phenyl ring introduces unique electronic and steric properties, making it a valuable candidate for further chemical modification and biological evaluation.

The structural motif of 2-(4-nitrophenyl)-1,3-benzothiazole consists of a benzothiazole core fused with a nitro-substituted phenyl ring. This arrangement confers distinct chemical reactivity and biological functionality, which has been explored in various research settings. The benzothiazole moiety is particularly noteworthy due to its role as a pharmacophore in numerous bioactive molecules, including antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The nitro group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. Among these, 2-(4-nitrophenyl)-1,3-benzothiazole has been investigated for its potential in modulating various biological pathways. One of the most compelling areas of interest has been its role in oncology research. Studies have demonstrated that benzothiazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The nitro group in 2-(4-nitrophenyl)-1,3-benzothiazole enhances its binding affinity to target proteins, making it an attractive lead compound for drug development.

Moreover, the compound has shown promise in preclinical studies as an antimicrobial agent. The nitro group contributes to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has led to investigations into its efficacy against resistant bacterial strains, highlighting its potential as an alternative or adjunct therapy in combating infections caused by multidrug-resistant pathogens. The structural flexibility of 2-(4-nitrophenyl)-1,3-benzothiazole also allows for modifications that could improve pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 2-(4-nitrophenyl)-1,3-benzothiazole involves well-established organic chemistry techniques, including condensation reactions and nitration processes. The synthesis typically begins with the preparation of 4-nitrobenzoyl chloride or 4-nitrobenzamidine derivatives, which are then coupled with thioamides or thioureas under appropriate conditions to form the benzothiazole ring system. The choice of reagents and reaction conditions can be optimized to achieve high yields and purity, ensuring suitability for subsequent biological testing.

In terms of analytical characterization, 2-(4-nitrophenyl)-1,3-benzothiazole is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often employed for purity assessment and quantification in pharmaceutical formulations. Additionally, X-ray crystallography may be utilized to determine the solid-state structure if single crystals are available.

The pharmacological profile of 2-(4-nitrophenyl)-1,3-benzothiazole has been extensively studied in vitro and in vivo. Initial assays have revealed activity against various cancer cell lines, with mechanisms involving inhibition of key signaling pathways such as MAPK and PI3K/Akt. The nitro group appears to play a critical role in modulating these interactions by influencing electronic distributions and hydrogen bonding capabilities. Preclinical studies have also explored its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) enzymes and other pro-inflammatory mediators.

One particularly intriguing aspect of 2-(4-nitrophenyl)-1,3-benzothiazole is its ability to undergo chemical reduction to form amino derivatives. This transformation opens up avenues for further derivatization using strategies such as diazotization or coupling reactions with hydrazines or amines. Such modifications can lead to compounds with enhanced bioactivity or improved pharmacokinetic profiles. For instance, replacing the nitro group with an amino group may alter the compound's solubility while retaining or even increasing its biological efficacy.

The development of novel drug candidates often involves optimizing synthetic routes to improve cost-efficiency and scalability. For 2-(4-nitrophenyl)-1,3-benzothiazole, efforts have been directed toward streamlining synthetic sequences while maintaining high yields and minimizing waste generation. Green chemistry principles have been increasingly applied in these endeavors, emphasizing sustainable practices such as solvent recovery and catalytic processes that reduce reliance on hazardous reagents.

In conclusion,2-(4-nitrophenyl)-1,3-benzothiazole (CAS No. 22868-34-4) represents a promising scaffold for pharmaceutical innovation with significant potential in oncology and antimicrobial applications. Its unique structural features—comprising a benzothiazole core adorned with a nitro-substituted phenyl ring—endow it with versatile reactivity and biological functionality suitable for further exploration by medicinal chemists worldwide.